Cas no 1198171-18-4 (1-Bromo-2-(difluoromethyl)-4-fluorobenzene)

• Product Name: 1-Bromo-2-(difluoromethyl)-4-fluorobenzene
• CAS No: 1198171-18-4
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD14698532
• CID: 1027173
• PubChem ID: 46311668
• Update Time: 2025-05-22

1-Bromo-2-(difluoromethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(difluoromethyl)-4-fluorobenzene
• 2-(4-METHOXYPHENOXY)BENZENECARBALDEHYDE
• 1-Bromo-2-difluoromethyl-4-fluoro-b
• 1-Bromo-2-difluoromethyl-4-fluorobenzene
• AG-L-20703
• ANW-55374
• CTK4B1515
• SureCN1420082
• MFCD14698532
• SY129979
• AKOS005258397
• EN300-194527
• YXB17118
• 1-Bromo-2-difluoromethyl-4-fluorobenzene stabilized over potassium carbonate
• Benzene, 1-bromo-2-(difluoromethyl)-4-fluoro-
• SCHEMBL1420082
• AS-43271
• AMY24064
• ZB1261
• 1198171-18-4
• DTXSID60673310
• CS-0157080

• MDL： MFCD14698532
• Inchi： 1S/C7H4BrF3/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3,7H
• InChI Key： XCLIWLPXTOXVAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)F)F

Computed Properties

• Exact Mass: 223.94485g/mol
• Monoisotopic Mass: 223.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

1-Bromo-2-(difluoromethyl)-4-fluorobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2-(difluoromethyl)-4-fluorobenzene

Comprehensive Overview of 1-Bromo-2-(difluoromethyl)-4-fluorobenzene (CAS No. 1198171-18-4)

1-Bromo-2-(difluoromethyl)-4-fluorobenzene (CAS No. 1198171-18-4) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluorobenzene moieties, make it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The compound's molecular formula, C₇H₄BrF₃, highlights its versatility in chemical reactions. The presence of both bromine and fluorine atoms allows for selective functionalization, enabling the creation of complex molecules. This property aligns with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized. As the demand for fluorinated compounds grows, 1-Bromo-2-(difluoromethyl)-4-fluorobenzene has gained attention for its role in drug discovery and material science.

One of the most searched questions about this compound is: "What are the applications of 1-Bromo-2-(difluoromethyl)-4-fluorobenzene in medicinal chemistry?" Studies suggest its utility in designing kinase inhibitors and antiviral agents, particularly due to the electron-withdrawing effects of the difluoromethyl group. Additionally, its stability under various conditions makes it a preferred choice for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

Another hot topic is the compound's role in agrochemical innovation. With the rising need for eco-friendly pesticides, researchers are exploring fluorinated benzene derivatives like 1-Bromo-2-(difluoromethyl)-4-fluorobenzene to develop compounds with enhanced bioactivity and lower environmental impact. This aligns with global efforts to address food security and sustainable agriculture.

From a technical perspective, the synthesis of 1-Bromo-2-(difluoromethyl)-4-fluorobenzene involves multi-step processes, including halogenation and fluorination reactions. Advanced techniques like flow chemistry and catalysis are being employed to improve yield and reduce waste, reflecting the industry's shift toward process optimization. Analytical methods such as NMR spectroscopy and HPLC are critical for quality control, ensuring the compound meets the stringent standards required for high-value applications.

In summary, 1-Bromo-2-(difluoromethyl)-4-fluorobenzene (CAS No. 1198171-18-4) is a pivotal building block in organic chemistry, with expanding relevance in life sciences and material engineering. Its compatibility with cutting-edge synthetic methodologies and alignment with sustainability goals underscore its importance in contemporary research and industrial applications.